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Compound of Interest

Compound Name: Dimethylglyoxime

Cat. No.: B8815664

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the gravimetric determination of nickel using
dimethylglyoxime (DMG), a highly selective and accurate analytical method. These notes and
protocols are designed for use in research, quality control, and developmental settings where
precise quantification of nickel is required.

Introduction

Gravimetric analysis, a cornerstone of quantitative chemical analysis, relies on the
measurement of mass to determine the amount of an analyte in a sample. The determination of
nickel by precipitation with dimethylglyoxime is a classic and highly reliable gravimetric
procedure. In this method, nickel(ll) ions react with an alcoholic solution of dimethylglyoxime
in a slightly alkaline or buffered acidic medium to form a voluminous, bright red precipitate of
nickel dimethylglyoximate, Ni(CaH7N202)2. This complex is then carefully collected, dried, and
weighed. From the mass of the precipitate, the mass of nickel in the original sample can be
calculated with a high degree of accuracy.[1]

The selectivity of dimethylglyoxime for nickel is a key advantage of this method. However,
certain experimental conditions must be carefully controlled to ensure complete precipitation
and to avoid interferences from other metal ions.
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Chemical Principle

The reaction between nickel(ll) ions and two molecules of dimethylglyoxime (DMG) results in
the formation of a stable, neutral chelate complex. Each DMG molecule loses a proton from
one of its oxime groups, and the nitrogen atoms of both oxime groups coordinate with the
nickel ion. This results in a square planar complex that is insoluble in water.[2][3]

The overall reaction can be represented as:
Ni2* + 2 CaHsN202 - Ni(C4H7N202)2 (s) + 2 H*

The formation of the nickel dimethylglyoximate precipitate is pH-dependent. The precipitation is
guantitative in a pH range of 5 to 9.[2] In strongly acidic solutions, the precipitate will not form
due to the protonation of the dimethylglyoxime. In strongly alkaline solutions, the precipitation
can also be incomplete. Therefore, the pH of the solution is typically controlled using a buffer
system, such as an ammonia-ammonium chloride or a citrate buffer.[2]

Data Presentation

The following tables summarize key quantitative data relevant to the gravimetric determination
of nickel using dimethylglyoxime.

Table 1: Solubility of Nickel Dimethylglyoximate

Solvent System Temperature (°C) Solubility (mol/L)
Ammonia Buffer 25 Varies with pH (see Figure 1)
Acetate + Ammonia Buffer 25 Varies with pH (see Figure 1)

Citrate + Acetate + Ammonia

25 Varies with pH (see Figure 1)
Buffer
Water 25 Insoluble[3][4]
Ethanol 25 Soluble[4]

Note: Specific solubility values in water and ethanol at various temperatures are not readily
available in the literature, as the compound is generally considered insoluble in water and
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soluble in organic solvents. The solubility in buffered agueous solutions is highly dependent on

pH, as illustrated in the referenced solubility curves.[5]

Table 2: Optimal pH Range for Precipitation

pH Range Observation Reference
5-9 Quantitative precipitation [2][6]
Incomplete precipitation due to
<5 p . precip 2]
protonation of DMG
9 Potential for incomplete
>
precipitation
Table 3: Accuracy and Precision of the Gravimetric Method
Parameter Typical Value Notes
Accuracy
The gravimetric method is
considered one of the most
Recovery > 99.5% .
accurate analytical methods
available.[1]
Precision

Relative Standard Deviation
(RSD)

<0.5%

With proper technique, high

precision can be achieved.

Note: While specific validation data with certified reference materials for this exact method are

not extensively published, the gravimetric determination of nickel with dimethylglyoxime is

widely recognized as a primary analytical method with high accuracy and precision.

Experimental Protocols

The following are detailed methodologies for the key experiments involved in the gravimetric

determination of nickel.
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Preparation of Reagents

e 1% (w/v) Dimethylglyoxime Solution: Dissolve 1.0 g of dimethylglyoxime in 100 mL of
95% ethanol. Gentle warming may be required to facilitate dissolution.

o Ammonia Solution (1:1): Carefully mix equal volumes of concentrated ammonium hydroxide
and deionized water under a fume hood.

o Hydrochloric Acid (1:1): Carefully add a volume of concentrated hydrochloric acid to an equal
volume of deionized water under a fume hood.

Sample Preparation

e Accurately weigh a sample containing 30-40 mg of nickel into a 400 mL beaker.

» Dissolve the sample in approximately 20 mL of 1:1 hydrochloric acid. Gentle heating may be
necessary.

o |f the sample contains iron, add 5-10 mL of a tartaric acid solution (10% w/v) to prevent the
precipitation of iron(lll) hydroxide.

« Dilute the solution to approximately 200 mL with deionized water.

Precipitation of Nickel Dimethylglyoximate

e Heat the sample solution to 70-80 °C.

» Slowly add approximately 20 mL of the 1% dimethylglyoxime solution to the hot sample
solution while stirring continuously.

» Slowly, and with constant stirring, add 1:1 ammonia solution dropwise until the solution is
slightly alkaline (a faint odor of ammonia should be present). A red precipitate of nickel
dimethylglyoximate will form.

» Digest the precipitate by keeping the beaker on a steam bath for at least one hour to
promote the formation of larger, more easily filterable crystals.

o Allow the beaker to cool to room temperature.
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Filtration and Washing

e Weigh a clean, dry sintered glass crucible of medium porosity to a constant weight.
« Filter the supernatant liquid through the weighed crucible using gentle suction.

e Wash the precipitate in the beaker with several small portions of cold deionized water,
transferring the washings to the crucible.

e Using a stream of cold deionized water from a wash bottle, quantitatively transfer the
precipitate from the beaker to the crucible.

e Wash the precipitate in the crucible with several portions of cold deionized water until the
washings are free of chloride ions (test with silver nitrate solution).

Drying and Weighing

» Dry the crucible and precipitate in an oven at 110-120 °C for at least two hours.
o Transfer the crucible to a desiccator to cool to room temperature.

» Weigh the crucible and precipitate.

» Repeat the drying, cooling, and weighing steps until a constant mass is obtained (successive
weighings agree to within 0.3-0.4 mg).

Calculation of Nickel Content

Calculate the percentage of nickel in the sample using the following formula:

% Nickel = [(Mass of Ni(DMG):2 precipitate (g) x Gravimetric Factor) / Mass of sample (g)] x
100

The gravimetric factor for the conversion of Ni(CaH7N202)2 to Ni is 0.2032.

Mandatory Visualizations

The following diagrams illustrate the chemical reaction and the experimental workflow.
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Caption: Chemical reaction for the precipitation of nickel dimethylglyoximate.
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Caption: Experimental workflow for the gravimetric determination of nickel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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